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Compound of Interest

Ethyl 8-(4-butylphenyl)-8-
Compound Name:
oxooctanoate

cat. No.: B1326080

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and appropriate storage of
Ethyl 8-(4-butylphenyl)-8-oxooctanoate. Due to the absence of a specific Safety Data Sheet
(SDS) for this compound, the following protocols are based on general safety principles for
aromatic keto esters and related chemical compounds. It is imperative to handle this compound
with care in a controlled laboratory setting.

Compound Information

Compound Name Ethyl 8-(4-butylphenyl)-8-oxooctanoate
CAS Number Not readily available

Molecular Formula C20H3003

Molecular Weight 318.45 g/mol

Structure Aromatic keto ester

Health and Safety

2.1. Hazard ldentification The specific toxicological properties of Ethyl 8-(4-butylphenyl)-8-
oxooctanoate have not been thoroughly investigated. However, based on its chemical
structure as an aromatic keto ester, it should be handled as a potentially hazardous substance.
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¢ Potential Health Effects:

o

Eye Contact: May cause eye irritation.

[¢]

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

[e]

Inhalation: May cause respiratory tract irritation.

o

Ingestion: May be harmful if swallowed.

2.2. Personal Protective Equipment (PPE) To minimize exposure, the following personal
protective equipment should be worn at all times when handling Ethyl 8-(4-butylphenyl)-8-
oxooctanoate:

Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene).

» Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are
mandatory.

» Respiratory Protection: A NIOSH-approved respirator may be necessary if handling large
guantities or if the compound is aerosolized.

Handling Procedures

3.1. General Handling

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Avoid inhalation of any vapors or mists.

Use appropriate tools and equipment to prevent spills and contamination.

Wash hands thoroughly after handling the compound.

3.2. Spill and Leak Procedures

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1326080?utm_src=pdf-body
https://www.benchchem.com/product/b1326080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

e Collect the absorbed material into a sealed, labeled container for proper disposal.
o For larger spills, evacuate the area and contact environmental health and safety personnel.
o Ensure the spill area is well-ventilated during cleanup.

Storage Procedures

Proper storage is crucial to maintain the integrity and stability of Ethyl 8-(4-butylphenyl)-8-
oxooctanoate. Aromatic compounds and esters should be protected from environmental
factors that can cause degradation.[1]

4.1. Storage Conditions

o Temperature: Store in a cool, dry place.[1] Refrigeration may be suitable for long-term
storage to minimize degradation.[1]

o Atmosphere: For long-term storage or for compounds prone to oxidation, storage under an
inert atmosphere (e.g., argon, nitrogen) is recommended.

 Light: Protect from direct sunlight and other sources of UV radiation by storing in a dark or
amber-colored container.[1]

» Container: Use a tightly sealed, non-reactive container, such as a glass bottle with a secure
cap.[1]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
4.2. Quantitative Storage Recommendations

While specific quantitative data for Ethyl 8-(4-butylphenyl)-8-oxooctanoate is not available,
the following table provides general recommendations for storing aromatic esters based on
best practices.[1]
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Parameter Recommendation Rationale
) Slows down potential
Storage Temperature 2-8 °C (Refrigerated) ] ]
degradation reactions.
Atmosphere Inert Gas (e.g., Argon) Prevents oxidation.
Light Exposure Store in the dark Prevents photodegradation.

Reduces the amount of

Container Headspace Minimize oxygen available for oxidation.

[1]

Experimental Protocols

5.1. Protocol for Solution Preparation

Preparation: Ensure all necessary PPE is worn and work is conducted in a chemical fume
hood.

Solvent Selection: Choose an appropriate solvent based on experimental requirements (e.g.,
ethanol, methanol, dichloromethane).

Weighing: Accurately weigh the desired amount of Ethyl 8-(4-butylphenyl)-8-oxooctanoate
using a calibrated analytical balance.

Dissolution: Add the weighed compound to a volumetric flask. Add the chosen solvent
incrementally while gently swirling or sonicating until the compound is fully dissolved.

Final Volume: Once dissolved, bring the solution to the final desired volume with the solvent.

Storage of Solution: Store the prepared solution in a tightly sealed, labeled container under
the recommended storage conditions.

Visual Workflow

The following diagram illustrates the recommended workflow for handling and storing Ethyl 8-
(4-butylphenyl)-8-oxooctanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8-4-butylphenyl-8-oxooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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